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Compound of Interest

3-Methoxythiophene-2-carboxylic
Compound Name: d
aci

Cat. No. B1300625

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of 3-
Methoxythiophene-2-carboxylic acid, a key intermediate in the development of
pharmaceuticals and advanced materials.[1][2] This document details a reliable synthetic
protocol and comprehensive characterization data to support research and development
activities.

Physicochemical Properties

3-Methoxythiophene-2-carboxylic acid is a light yellow to light brown solid at room
temperature.[1][2] Key physicochemical data are summarized in the table below.
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Property Value Source
CAS Number 60166-83-8 [1][3]
Molecular Formula CeHeO3S [1][3]
Molecular Weight 158.18 g/mol [11[3]
Appearance Light yellow to light brown solid  [1][2]
Predicted Boiling Point 295.7 £ 20.0 °C [1][2]
Predicted Density 1.370 + 0.06 g/cm?3 [1112]

2-8°C, keep away from light,
Storage
dry and sealed

[1](2]

Synthesis of 3-Methoxythiophene-2-carboxylic acid

The synthesis of 3-Methoxythiophene-2-carboxylic acid is most effectively achieved through

the alkaline hydrolysis of its corresponding methyl ester, methyl 3-methoxythiophene-2-

carboxylate. This method provides a high yield of the desired product under mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1300625#synthesis-and-characterization-of-3-
methoxythiophene-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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